Cas no 2229005-25-6 (2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid
• CAS No: 2229005-25-6
• MF: C₁₀H₈BrFO₃
• MW: 275.071125984192
• CID: 5976263
• PubChem ID: 165828138
• Update Time: 2025-10-29

2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid
• EN300-1909956
• 2229005-25-6

• Inchi： 1S/C10H8BrFO3/c1-5(10(13)14)7-3-6(11)4-8(12)9(7)15-2/h3-4H,1H2,2H3,(H,13,14)
• InChI Key： NCRVJASIUADBDQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=C)C(=O)O)C=1)OC)F

Computed Properties

• Exact Mass: 273.96408g/mol
• Monoisotopic Mass: 273.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid

2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)prop-2-enoic Acid: An Overview of CAS No. 2229005-25-6

2-(5-Bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2229005-25-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive bromo, fluoro, and methoxy functional groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid is defined by its aromatic ring substituted with a bromine atom at the 5-position, a fluorine atom at the 3-position, and a methoxy group at the 2-position. The propenoic acid moiety attached to the aromatic ring imparts additional reactivity and functional versatility to the molecule. This combination of substituents results in a compound with unique physical and chemical properties, including solubility, stability, and reactivity profiles that are advantageous for drug development.

Recent studies have highlighted the potential of 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The bromo and fluoro substituents contribute to its ability to modulate key inflammatory pathways, making it a promising lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid has shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have revealed that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid could be further developed as a novel anticancer therapeutic.

The pharmacokinetic properties of 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid have also been investigated in preclinical studies. Results indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid. One notable approach involves the reaction of 5-bromo-3-fluoroanisole with acryloyl chloride in the presence of a base. This method provides high yields and purity, making it suitable for large-scale production.

The potential applications of 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid extend beyond its direct therapeutic uses. It can also serve as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California have utilized this compound as a building block in the development of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2.

In conclusion, 2-(5-bromo-3-fluoro-2-methoxyphenyl)prop-2-enoic acid (CAS No. 2229005-25-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further exploration and development in various therapeutic areas. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing medical treatments.